N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H19N3O/c1-13-8-7-11-18(14(13)2)21-19(23)17-12-20-22(15(17)3)16-9-5-4-6-10-16/h4-12H,1-3H3,(H,21,23)
• InChI Key: LBQIKKFEBKJIES-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C)C
• solubility: 2.9 [ug/mL]

Description

N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide, also known as DMPP, is a chemical compound that belongs to the pyrazole family. It has been widely studied for its potential applications in various fields of scientific research.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is not fully understood. However, it is believed to act as a modulator of various signaling pathways in the body, including the MAPK/ERK and PI3K/Akt/mTOR pathways. N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has also been shown to inhibit the activity of certain enzymes, such as HDAC6 and PDE4, which are involved in various cellular processes.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects in the body. It has been found to increase the production of antioxidant enzymes, such as superoxide dismutase and catalase, which protect cells from oxidative stress. N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in various inflammatory diseases. Additionally, N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide in lab experiments is its relatively low toxicity compared to other compounds. Additionally, N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been shown to be stable under various experimental conditions, making it easier to work with. However, one limitation of using N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is its limited solubility in aqueous solutions, which may affect its bioavailability in certain experiments.

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide. One potential application is in the development of new drugs for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been shown to have neuroprotective effects in animal models of these diseases, and further research may lead to the development of new therapies. Additionally, N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Finally, N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide may be used as a scaffold for the development of new drugs targeting specific proteins and enzymes involved in various cellular processes.
Conclusion:
In conclusion, N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a promising compound with potential applications in various fields of scientific research. Its unique chemical structure and biological effects make it a valuable tool for the development of new drugs and therapies. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide can be synthesized through a multi-step process involving the reaction of 2,3-dimethylbenzaldehyde and 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid with a coupling reagent. The resulting compound can be purified using column chromatography to obtain pure N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been studied for its potential application in various fields of scientific research, including neuroscience, cancer research, and drug discovery. It has been shown to have neuroprotective effects against oxidative stress and inflammation in the brain. Additionally, N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. N-(2,3-dimethylphenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide has also been used as a scaffold for the development of new drugs targeting specific proteins and enzymes.